(Z)-4-Methyl-2-pentenoic acid
(Z)-4-Methyl-2-pentenoic acid
4-Methyl-2-pentenoic acid, also known as 3-isopropyl acrylic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 4-Methyl-2-pentenoic acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Methyl-2-pentenoic acid has been primarily detected in urine. Within the cell, 4-methyl-2-pentenoic acid is primarily located in the cytoplasm and adiposome. 4-Methyl-2-pentenoic acid is a black tea, fatty, and fruity tasting compound that can be found in alcoholic beverages. This makes 4-methyl-2-pentenoic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1775-44-6
VCID:
VC0156446
InChI:
InChI=1S/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3-
SMILES:
CC(C)C=CC(=O)O
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
(Z)-4-Methyl-2-pentenoic acid
CAS No.: 1775-44-6
Main Products
VCID: VC0156446
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
| CAS No. | 1775-44-6 |
|---|---|
| Product Name | (Z)-4-Methyl-2-pentenoic acid |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | (Z)-4-methylpent-2-enoic acid |
| Standard InChI | InChI=1S/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3- |
| Standard InChIKey | QAOXMQCWUWZZNC-ARJAWSKDSA-N |
| Isomeric SMILES | CC(C)/C=C\C(=O)O |
| SMILES | CC(C)C=CC(=O)O |
| Canonical SMILES | CC(C)C=CC(=O)O |
| Density | 0.950-0.960 |
| Melting Point | 35 °C 35°C |
| Physical Description | Solid Colourless liquid; Fatty fruity aroma |
| Description | 4-Methyl-2-pentenoic acid, also known as 3-isopropyl acrylic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 4-Methyl-2-pentenoic acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Methyl-2-pentenoic acid has been primarily detected in urine. Within the cell, 4-methyl-2-pentenoic acid is primarily located in the cytoplasm and adiposome. 4-Methyl-2-pentenoic acid is a black tea, fatty, and fruity tasting compound that can be found in alcoholic beverages. This makes 4-methyl-2-pentenoic acid a potential biomarker for the consumption of this food product. |
| Solubility | Slightly soluble in water Soluble (in ethanol) |
| Synonyms | 4-METHYLPENT-2-ENOIC ACID |
| PubChem Compound | 12216200 |
| Last Modified | Nov 11 2021 |
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